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Compound of Interest

Compound Name: Choline sulfate

Cat. No.: B1204593 Get Quote

Disclaimer: No comprehensive Safety Data Sheet (SDS) specifically for choline sulfate with

detailed disposal procedures has been identified. The following guidance is based on available

information for choline O-sulfate and general best practices for the disposal of non-hazardous

laboratory chemical waste. Researchers, scientists, and drug development professionals must

consult with their institution's Environmental Health and Safety (EHS) department and a

certified waste disposal provider to ensure full compliance with all applicable federal, state, and

local regulations.

Immediate Safety and Logistical Information
While choline sulfate is not classified as a hazardous substance under the Globally

Harmonized System (GHS), prudent handling is essential to maintain a safe laboratory

environment. Unused or expired choline sulfate should be managed as chemical waste and

disposed of through a licensed contractor. The product is not considered harmful to aquatic

organisms or to cause long-term adverse effects in the environment.[1]

Personal Protective Equipment (PPE)
When handling choline sulfate for disposal, the following PPE is recommended:

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Use impermeable chemical-resistant gloves.
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Body Protection: Wear a lab coat or other appropriate protective clothing to prevent skin

exposure.

Respiratory Protection: If there is a risk of dust or aerosol formation, use a NIOSH-certified

respirator.

Storage of Waste Choline Sulfate
Proper storage of waste choline sulfate is crucial to prevent accidental release and ensure

safe collection.

Store in a cool, dry, and well-ventilated area.

Keep waste in a tightly closed and clearly labeled container.

Avoid contact with strong oxidizing agents, strong acids, and strong bases.

Designate a specific "Satellite Accumulation Area" for chemical waste storage.

Quantitative Data
Due to the limited availability of a comprehensive SDS for choline sulfate, the following table

includes data for Choline O-Sulfate where available, supplemented with data for the related

compound Choline Chloride for reference. This data is intended for informational purposes and

should be used with caution.
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Property Choline O-Sulfate
Choline Chloride (for
reference)

Molecular Formula C₅H₁₃NO₄S C₅H₁₄ClNO

Molecular Weight 183.23 g/mol [2] 139.62 g/mol

Appearance Data not available White crystalline powder

Solubility Data not available Soluble in water

Oral LD50 (Rat) Data not available 3400 mg/kg[3]

Aquatic Toxicity
Not considered harmful to

aquatic organisms[1]

EC50 (Daphnia magna, 48h):

> 320 mg/L[4]

Persistence/Degradability Data not available Readily biodegradable

Step-by-Step Disposal Protocol
The recommended approach for the disposal of choline sulfate is to manage it as a non-

hazardous chemical waste. This ensures the highest level of safety and environmental

protection in the absence of specific hazard information.

Waste Identification and Segregation:

Identify the waste stream: Determine if the waste is solid choline sulfate, a solution

containing choline sulfate, or contaminated labware (e.g., empty containers, gloves,

weighing boats).

Segregate from hazardous waste: It is critical to keep choline sulfate waste separate

from hazardous waste streams to avoid cross-contamination and ensure proper disposal

procedures are followed. Do not mix with other chemical wastes.

Containerization:

Solid Waste: Place solid choline sulfate waste in a clearly labeled, sealable container.

The original container is suitable for the disposal of unused product.
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Aqueous Solutions: Collect solutions containing choline sulfate in a sealable, non-

reactive container (e.g., high-density polyethylene). While not considered harmful to

aquatic life, direct discharge to drains should be avoided.[1]

Contaminated Labware: Items such as gloves, weighing paper, and empty containers that

have come into contact with choline sulfate should be placed in a designated solid waste

container.

Labeling:

Clearly label the waste container with "Choline Sulfate Waste (Non-Hazardous)".

Indicate the contents (e.g., solid, aqueous solution with concentration).

Include the date of waste accumulation and the name of the generating laboratory or

researcher. Proper labeling is essential for waste management personnel.

Collection and Disposal:

Arrange for the collection of the waste by a licensed and certified hazardous waste

disposal company.[1] Your institution's EHS department can provide guidance on

approved vendors and procedures.

Do not dispose of choline sulfate in the regular trash or pour it down the drain unless

explicitly permitted by your institution's EHS department and local regulations.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of choline
sulfate.
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Start: Choline Sulfate Waste Generated

1. Identify Waste Form
(Solid, Liquid, Contaminated Labware)

2. Segregate from
Hazardous Waste

3. Place in Labeled,
Sealed Container

Solid Waste Container

Solid

Liquid Waste Container
(HDPE)

Liquid

Contaminated Labware
Container

Labware

4. Label Container Clearly:
'Choline Sulfate Waste (Non-Hazardous)',

Contents, Date, Generator

5. Store in Designated
Satellite Accumulation Area

6. Contact Institutional EHS
for Pickup Schedule

7. Disposal by Licensed
Waste Management Vendor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Choline Sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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